N-[2-(oxan-2-yl)propan-2-yl]prop-2-enamide

• IUPAC Name: N-[2-(oxan-2-yl)propan-2-yl]prop-2-enamide
• InChI: InChI=1S/C11H19NO2/c1-4-10(13)12-11(2,3)9-7-5-6-8-14-9/h4,9H,1,5-8H2,2-3H3,(H,12,13)
• InChI Key: GVFXSFLPWYWDRG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C1CCCCO1)NC(=O)C=C
• Molecular Formula: C11H19NO2
• Molecular Weight: 197.27 g/mol

Description

N-[2-(oxan-2-yl)propan-2-yl]prop-2-enamide is an organic compound with a unique structure that includes an oxane ring and a prop-2-enamide group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[2-(oxan-2-yl)propan-2-yl]prop-2-enamide typically involves the reaction of oxane derivatives with prop-2-enamide under specific conditions. The reaction conditions often include the use of catalysts and solvents to facilitate the reaction and achieve high yields. For example, the reaction may be carried out in the presence of a base such as sodium hydroxide or potassium carbonate, and a solvent like dimethylformamide or tetrahydrofuran.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale synthesis using continuous flow reactors. These reactors allow for precise control of reaction conditions, leading to consistent product quality and high efficiency. The use of advanced purification techniques, such as chromatography and crystallization, ensures the purity of the final product.

Chemical Reactions Analysis

Types of Reactions

N-[2-(oxan-2-yl)propan-2-yl]prop-2-enamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The compound can participate in substitution reactions where functional groups are replaced by other groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and nucleophiles for substitution reactions. The reaction conditions vary depending on the desired product, but typically involve controlled temperatures and specific solvents.

Major Products Formed

The major products formed from these reactions depend on the type of reaction and the reagents used. For example, oxidation may yield oxides, while reduction can produce alcohols or amines. Substitution reactions can result in a variety of substituted derivatives.

Scientific Research Applications

N-[2-(oxan-2-yl)propan-2-yl]prop-2-enamide has several scientific research applications:

Chemistry: It is used as a building block in organic synthesis, enabling the creation of more complex molecules.

Biology: The compound is studied for its potential biological activity, including its interactions with enzymes and receptors.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate or active ingredient.

Industry: The compound is used in the production of specialty chemicals, polymers, and other industrial materials.

Mechanism of Action

The mechanism of action of N-[2-(oxan-2-yl)propan-2-yl]prop-2-enamide involves its interaction with specific molecular targets, such as enzymes or receptors. These interactions can lead to changes in the activity of these targets, resulting in various biological effects. The exact pathways involved depend on the specific application and the context in which the compound is used.

Comparison with Similar Compounds

Similar Compounds

Similar compounds to N-[2-(oxan-2-yl)propan-2-yl]prop-2-enamide include other oxane derivatives and prop-2-enamide compounds. Examples include:

• N-(propan-2-yl)prop-2-enamide
• 2-(oxan-2-yl)propan-1-ol

Uniqueness

This compound is unique due to its specific combination of an oxane ring and a prop-2-enamide group. This structure imparts distinct chemical and physical properties, making it valuable for various applications that similar compounds may not be suitable for.